Cas no 2248210-93-5 (2-Propen-1-one, 1-[(2R,6S)-4-(2,2-dimethyl-1-oxopropyl)-2,6-dimethyl-1-piperazinyl]-)

• Product Name: 2-Propen-1-one, 1-[(2R,6S)-4-(2,2-dimethyl-1-oxopropyl)-2,6-dimethyl-1-piperazinyl]-
• CAS No: 2248210-93-5
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 6015917
• PubChem ID: 138039186
• Update Time: 2025-10-28

2-Propen-1-one, 1-[(2R,6S)-4-(2,2-dimethyl-1-oxopropyl)-2,6-dimethyl-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 1-[(3S,5R)-3,5-Dimethyl-4-prop-2-enoylpiperazin-1-yl]-2,2-dimethylpropan-1-one
• EN300-6719161
• 2248210-93-5
• 1-[(2R,6S)-4-(2,2-dimethylpropanoyl)-2,6-dimethylpiperazin-1-yl]prop-2-en-1-one
• 2-Propen-1-one, 1-[(2R,6S)-4-(2,2-dimethyl-1-oxopropyl)-2,6-dimethyl-1-piperazinyl]-

• Inchi： 1S/C14H24N2O2/c1-7-12(17)16-10(2)8-15(9-11(16)3)13(18)14(4,5)6/h7,10-11H,1,8-9H2,2-6H3/t10-,11+
• InChI Key： KNHNKSYBQBIQFD-PHIMTYICSA-N
• SMILES： O=C(C(C)(C)C)N1C[C@H](C)N(C(C=C)=O)[C@H](C)C1

Computed Properties

• Exact Mass: 252.183778013g/mol
• Monoisotopic Mass: 252.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.6Ų

Additional information on 2-Propen-1-one, 1-[(2R,6S)-4-(2,2-dimethyl-1-oxopropyl)-2,6-dimethyl-1-piperazinyl]-

Professional Introduction to 2-Propen-1-one, 1-[(2R,6S)-4-(2,2-dimethyl-1-oxopropyl)-2,6-dimethyl-1-piperazinyl] and CAS No. 2248210-93-5

2-Propen-1-one, 1-[(2R,6S)-4-(2,2-dimethyl-1-oxopropyl)-2,6-dimethyl-1-piperazinyl], identified by the chemical identifier CAS No. 2248210-93-5, represents a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit complex structural features, making it a subject of extensive research for potential therapeutic applications. The unique arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, which has garnered attention from researchers exploring novel pharmacophores.

The molecular structure of CAS No. 2248210-93-5 incorporates a ketone group (2-propen-1-one) as its core moiety, flanked by a piperazine ring substituted with specific alkyl and acyl groups. The stereochemistry denoted by the (2R,6S) configuration indicates precise three-dimensional arrangements of atoms, which are critical for the compound's biological activity. This stereochemical specificity is a hallmark of many biologically active molecules and underscores the importance of chirality in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and immunological pathways. The piperazine moiety in CAS No. 2248210-93-5 is particularly noteworthy, as it is a common pharmacophore found in various drugs that target central nervous system (CNS) disorders and inflammatory conditions. The presence of the (2R,6S)-configured piperazine ring suggests that this compound may interact with specific receptors or enzymes involved in these pathways, potentially leading to therapeutic effects.

One of the most compelling aspects of CAS No. 2248210-93-5 is its potential as a lead compound for drug discovery. The structural motif combines elements that are known to enhance binding affinity and selectivity—features that are essential for developing drugs with minimal side effects. Researchers have been exploring derivatives of this compound to optimize its pharmacokinetic properties and improve its efficacy in preclinical models. Preliminary studies have indicated that modifications to the substituents on the piperazine ring can significantly alter the compound's biological activity, providing valuable insights into structure-activity relationships (SAR).

The synthesis of CAS No. 2248210-93-5 presents unique challenges due to its complex stereochemistry and the need for precise functional group transformations. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired configuration with high enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also demonstrate the feasibility of producing such intricate molecules on a scalable basis.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like CAS No. 2248210-93-5. Molecular modeling studies have been instrumental in predicting binding modes and affinity profiles before experimental validation. These simulations have provided critical insights into how the compound interacts with biological targets, helping researchers design more effective derivatives with targeted pharmacological profiles.

The potential therapeutic applications of CAS No. 2248210-93-5 are broad and span multiple disease areas. Initial investigations have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural similarity to known CNS-active agents hints at possible applications in treating neurodegenerative disorders or cognitive impairments. As research progresses, further exploration into its mechanism of action will be crucial for unlocking its full therapeutic potential.

In conclusion,CAS No. 2248210-93-5, specifically 2-propenone derivative featuring a (2R,6S)-configured piperazine moiety, represents a promising candidate for drug development in pharmaceutical chemistry and medicinal biology. Its complex structure offers unique opportunities for modulating biological pathways while presenting challenges in synthesis and optimization. With ongoing research leveraging cutting-edge technologies such as computational modeling and advanced synthetic methods,this compound holds significant promise for future medical applications, contributing to advancements in treating various diseases.